Ethyl 2-(2-((3-(2-hydroxyethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[3-(2-hydroxyethyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H19N3O5S2/c1-2-27-18(26)12-5-3-4-6-13(12)20-15(24)11-29-19-21-14-7-10-28-16(14)17(25)22(19)8-9-23/h3-7,10,23H,2,8-9,11H2,1H3,(H,20,24)
• InChI Key: YKRWIVINXJELGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CCO)SC=C3
• Molecular Formula: C19H19N3O5S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 1795413-20-5

Description

Ethyl 2-(2-((3-(2-hydroxyethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C19H19N3O5S2 and its molecular weight is 433.5. The purity is usually 95%.
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Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

A study by Gangjee et al. (2009) describes the design, synthesis, and evaluation of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines. These compounds were synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), exhibiting significant antitumor activity. The 6-ethyl substitution significantly increased both the potency and the spectrum of tumor inhibition compared to the 6-methyl analogue, showcasing the compound's potential as an antitumor agent Design, synthesis, and X-ray crystal structure of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors and as potential antitumor agents..

Synthesis and Structural Analysis

Manolov et al. (2012) focused on the synthesis and structure determination of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate via single-crystal X-ray crystallography. Although not the exact compound , this research contributes to the broader understanding of similar complex organic molecules' synthesis and structural characterization, which is crucial for the development of new pharmaceutical agents Synthesis and Structure of Ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate..

Antimicrobial Evaluation

Fuloria et al. (2009) explored the synthesis, characterization, and antimicrobial evaluation of novel imines and thiazolidinones derived from ethyl 2-(4-chloro-3-methylphenoxy) acetate. This study emphasizes the importance of structural modifications in developing new antimicrobial agents, highlighting the potential utility of thieno[3,2-d]pyrimidin derivatives in treating infectious diseases Synthesis, characterization and antimicrobial evaluation of novel imines and thiazolidinones..